N-[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide

• Molecular Formula: C14H11N3O2S
• Molecular Weight: 285.32 g/mol
• IUPAC Name: N-[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C14H11N3O2S/c1-9-4-6-10(7-5-9)12-15-14(20-17-12)16-13(18)11-3-2-8-19-11/h2-8H,1H3,(H,15,16,17,18)
• InChI Key: VZAUBNAOXHTFPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NSC(=N2)NC(=O)C3=CC=CO3

Description

N-[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide is a compound that belongs to the class of 1,2,4-thiadiazole derivatives.

Preparation Methods

The synthesis of N-[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide typically involves the reaction of 4-methylbenzenesulfonyl hydrazide with furan-2-carboxylic acid in the presence of a dehydrating agent such as phosphorus oxychloride. The reaction is carried out under reflux conditions, and the product is purified by recrystallization . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

N-[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield the corresponding amines or alcohols.

Substitution: The compound can undergo nucleophilic substitution reactions with reagents such as alkyl halides or acyl chlorides to form substituted derivatives.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It has shown promising antimicrobial and antifungal activities, making it a potential candidate for the development of new antibiotics.

Medicine: The compound has been investigated for its anticancer properties, with studies showing its ability to inhibit the growth of certain cancer cell lines.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit the activity of certain enzymes, such as DNA gyrase and topoisomerase, which are essential for DNA replication and cell division . This inhibition leads to the disruption of DNA synthesis and ultimately results in cell death. Additionally, the compound can interact with cellular membranes, leading to increased permeability and cell lysis .

Comparison with Similar Compounds

N-[3-(4-methylphenyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide is unique compared to other similar compounds due to its specific structural features and biological activities. Similar compounds include:

N-(4-nitrophenyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide: This compound has similar antimicrobial properties but differs in its mechanism of action and target specificity.

N-(4-chlorophenyl)-1,2,4-thiadiazol-5-yl]furan-2-carboxamide: This derivative has been studied for its anticancer properties and shows different activity profiles compared to the methyl-substituted compound.